2-Chloro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]-N-methylacetamide

• IUPAC Name: 2-chloro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]-N-methylacetamide
• InChI: InChI=1S/C13H14ClFN2O2/c1-16(12(18)8-14)11-6-7-17(13(11)19)10-5-3-2-4-9(10)15/h2-5,11H,6-8H2,1H3
• InChI Key: RPMMZBLQOBKRNG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1=O)C2=CC=CC=C2F)C(=O)CCl
• Molecular Formula: C13H14ClFN2O2
• Molecular Weight: 284.71 g/mol

Description

The compound “2-Chloro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]-N-methylacetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the pyrrolidinone ring. The exact structure could be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The presence of the amide group could make it susceptible to reactions such as hydrolysis, while the chloro and fluoro groups could potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by the polarity of its functional groups, and its melting and boiling points would be determined by the strength of the intermolecular forces between its molecules.

Safety and Hazards

Like many organic compounds, this molecule could potentially pose safety hazards. For example, it could be harmful if swallowed, inhaled, or if it comes into contact with the skin. It could also pose environmental hazards if not disposed of properly.

Future Directions

The future research directions for this compound could include further investigation of its synthesis methods, exploration of its potential biological activity, and assessment of its safety profile. It could also be of interest to study its physical and chemical properties in more detail.